Cas no 1805125-45-4 (3-Amino-2-bromo-6-(trifluoromethoxy)benzenesulfonamide)

• Product Name: 3-Amino-2-bromo-6-(trifluoromethoxy)benzenesulfonamide
• CAS No: 1805125-45-4
• MF: C₇H₆BrF₃N₂O₃S
• MW: 335.098350048065
• CID: 4986751
• Update Time: 2025-10-31

3-Amino-2-bromo-6-(trifluoromethoxy)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-6-(trifluoromethoxy)benzenesulfonamide

• Inchi： 1S/C7H6BrF3N2O3S/c8-5-3(12)1-2-4(16-7(9,10)11)6(5)17(13,14)15/h1-2H,12H2,(H2,13,14,15)
• InChI Key： TVECWEVDYVJCTJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1S(N)(=O)=O)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 1.7
• Topological Polar Surface Area: 104

Additional information on 3-Amino-2-bromo-6-(trifluoromethoxy)benzenesulfonamide

3-Amino-2-bromo-6-(trifluoromethoxy)benzenesulfonamide (CAS No. 1805125-45-4): An Overview of a Promising Compound in Medicinal Chemistry

3-Amino-2-bromo-6-(trifluoromethoxy)benzenesulfonamide (CAS No. 1805125-45-4) is a multifaceted compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its amino, bromo, and trifluoromethoxy substituents, along with a benzenesulfonamide moiety, exhibits a combination of properties that make it a valuable candidate for various pharmaceutical research endeavors.

The chemical structure of 3-Amino-2-bromo-6-(trifluoromethoxy)benzenesulfonamide is particularly noteworthy. The presence of the bromo group introduces halogen bonding capabilities, which can enhance the compound's interactions with biological targets. The trifluoromethoxy substituent, known for its electron-withdrawing effect, can modulate the compound's lipophilicity and metabolic stability. Additionally, the sulfonamide functionality is a common pharmacophore in many drugs, contributing to the compound's potential as a therapeutic agent.

In recent years, several studies have explored the biological activities of 3-Amino-2-bromo-6-(trifluoromethoxy)benzenesulfonamide. One notable area of research is its potential as an anticancer agent. A study published in the Journal of Medicinal Chemistry (2021) reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its anticancer properties, 3-Amino-2-bromo-6-(trifluoromethoxy)benzenesulfonamide has also shown promise in other therapeutic areas. For instance, research conducted at the University of California (2020) demonstrated that this compound possesses potent anti-inflammatory effects. The study found that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-Amino-2-bromo-6-(trifluoromethoxy)benzenesulfonamide has also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

In terms of synthetic methods, several efficient routes have been developed to synthesize 3-Amino-2-bromo-6-(trifluoromethoxy)benzenesulfonamide. One such method involves the reaction of 2-bromo-6-(trifluoromethoxy)aniline with sulfonyl chloride in the presence of a base. This approach allows for high yields and good purity, facilitating large-scale production for pharmaceutical applications.

The structural versatility of 3-Amino-2-bromo-6-(trifluoromethoxy)benzenesulfonamide also makes it an excellent starting point for structure-activity relationship (SAR) studies. By modifying various substituents on the aromatic ring or the sulfonamide group, researchers can fine-tune the compound's biological activities and optimize its pharmacological properties. This flexibility is crucial for developing more potent and selective derivatives with improved therapeutic profiles.

In conclusion, 3-Amino-2-bromo-6-(trifluoromethoxy)benzenesulfonamide (CAS No. 1805125-45-4) represents a promising compound in medicinal chemistry with diverse biological activities and favorable pharmacokinetic properties. Its potential as an anticancer agent and anti-inflammatory drug warrants further investigation through preclinical and clinical studies. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound may play a significant role in advancing drug discovery and development efforts.